Cas no 54390-96-4 (Isothiazole, 5-bromo-4-nitro-)

• Product Name: Isothiazole, 5-bromo-4-nitro-
• CAS No: 54390-96-4
• MF: C₃HBrN₂O₂S
• MW: 209.021238088608
• CID: 1588733
• PubChem ID: 12631173
• Update Time: 2025-04-21

Isothiazole, 5-bromo-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-bromo-4-nitro-
• 5-Bromo-4-nitroisothiazole
• SCHEMBL13734453
• starbld0020453
• DB-317496
• 4-nitro-5-bromoisothiazole
• 5-BROMO-4-NITRO-1,2-THIAZOLE
• WGFXHBUDQDTMNG-UHFFFAOYSA-N
• 54390-96-4

• Inchi： 1S/C3HBrN2O2S/c4-3-2(6(7)8)1-5-9-3/h1H
• InChI Key： WGFXHBUDQDTMNG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NS1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.89423
• Monoisotopic Mass: 207.89421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 56.03